Cas no 1873422-78-6 (Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate)

• Product Name: Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate
• CAS No: 1873422-78-6
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 5654789
• PubChem ID: 10933695
• Update Time: 2025-10-28

Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727180
• tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate
• 1873422-78-6
• Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate

• Inchi： 1S/C11H17NO3S/c1-6-7(8(12)16-10(6)14-5)9(13)15-11(2,3)4/h12H2,1-5H3
• InChI Key： BVUXUMBCZHZMFH-UHFFFAOYSA-N
• SMILES： S1C(=C(C)C(=C1N)C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 243.09291458g/mol
• Monoisotopic Mass: 243.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.8Ų

Additional information on Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate

Introduction to Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate (CAS No. 1873422-78-6)

Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate, with the chemical formula C₁₁H₁₄NO₃S, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound is characterized by its unique structural features, which include a thiophene core substituted with amino, methoxy, and methyl groups, as well as a tert-butyl ester group at the carboxyl position. The presence of these functional groups makes it a versatile scaffold for the development of novel bioactive molecules.

The thiophene ring is a heterocyclic aromatic compound that is widely recognized for its biological activity and has been extensively studied in the context of drug discovery. Thiophenes and their derivatives exhibit a broad spectrum of pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The amino group at the 2-position of the thiophene ring enhances the compound's potential as a pharmacophore by contributing to hydrogen bonding interactions with biological targets. Additionally, the methoxy group at the 5-position and the methylthio group at the 4-position further modulate the electronic properties of the ring, influencing its binding affinity and metabolic stability.

The tert-butyl ester group at the 3-carboxyl position serves multiple purposes in medicinal chemistry. It not only provides a site for further derivatization but also influences the solubility and bioavailability of the compound. The tert-butyl group is known to enhance lipophilicity, which can be advantageous for crossing biological membranes. This structural feature has been exploited in various drug molecules to improve their pharmacokinetic profiles.

Recent research in the field of medicinal chemistry has highlighted the importance of thiophene derivatives in developing new therapeutic agents. Studies have demonstrated that modifications on the thiophene ring can significantly alter its biological activity. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of thiophene with amino and methoxy substituents exhibit potent inhibitory effects on certain enzymes involved in cancer progression. The compound Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate (CAS No. 1873422-78-6) is being investigated as a potential lead compound for further development.

One of the key areas of interest for this compound is its potential application in oncology research. Preliminary studies have shown that it can interact with specific proteins involved in cell proliferation and survival pathways. The amino group and methoxy group are critical for binding to these targets, while the tert-butyl ester group may facilitate better cell membrane penetration. These findings suggest that this compound could be a valuable tool for developing novel anticancer drugs.

In addition to its oncological applications, Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate is also being explored for its antimicrobial properties. The structural features of this compound make it a promising candidate for inhibiting bacterial and fungal growth. Research indicates that thiophene derivatives can disrupt microbial cell membranes, leading to their efficacy against various pathogens. The presence of multiple functional groups on this molecule enhances its ability to interact with microbial targets, making it a potent candidate for antimicrobial drug development.

The synthesis of Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a substituted thiophene core, followed by functionalization at different positions using appropriate reagents. The introduction of the amino group at the 2-position and the methoxy group at the 5-position is achieved through nucleophilic substitution reactions. Finally, esterification at the 3-carboxyl position using tert-butanol under acidic conditions yields the desired product.

The chemical properties of Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate make it an interesting subject for further study in drug discovery and development. Its unique structural features offer opportunities for designing molecules with enhanced pharmacological activity and improved pharmacokinetic profiles. As research continues to uncover new applications for this compound, it is likely to play an important role in future therapeutic strategies.

In conclusion, Tert-butyl 2-amino-5-methoxy-4-methylthiophene-3-carboxylate (CAS No. 1873422-78-6) is a promising compound with significant potential in pharmaceutical applications. Its structural features make it an ideal candidate for developing novel bioactive molecules with diverse therapeutic effects. Further research is warranted to fully explore its biological activities and potential clinical applications.